2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoaceticacid

• Molecular Formula: C8H8BrNO3
• Molecular Weight: 246.06 g/mol
• IUPAC Name: 2-(3-bromo-1,5-dimethylpyrrol-2-yl)-2-oxoacetic acid
• InChI: InChI=1S/C8H8BrNO3/c1-4-3-5(9)6(10(4)2)7(11)8(12)13/h3H,1-2H3,(H,12,13)
• InChI Key: PZUKXAIMSUFBIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C)C(=O)C(=O)O)Br

Description

2-(3-Bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid is a brominated pyrrole derivative featuring a 2-oxoacetic acid functional group. Its structure includes a pyrrole ring substituted with a bromine atom at position 3 and methyl groups at positions 1 and 3. The oxoacetic acid moiety confers acidity and reactivity, making the compound a candidate for applications in medicinal chemistry and materials science.

Biological Activity

2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid is a novel organic compound that has garnered attention in the fields of medicinal and organic chemistry due to its unique structural features and potential biological activities. This compound incorporates a brominated pyrrole ring and an oxoacetic acid moiety, which are both known for their diverse biological interactions.

Chemical Structure and Properties

The chemical formula for 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid is C₉H₈BrN₁O₃. Its structure can be represented as follows:

$$\text{Structure }\text{C}_9\text{H}_8\text{BrN}_1\text{O}_3$$

This compound's unique features include:

• A brominated pyrrole ring , which is often associated with various biological activities.
• An oxoacetic acid group , which may enhance its reactivity and interaction with biological targets.

Biological Activity Overview

Research into the biological activity of 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid has revealed several potential applications:

Anticancer Activity

Studies have indicated that derivatives of pyrrole compounds exhibit significant anticancer properties. The bromine substitution on the pyrrole ring may enhance the compound's ability to induce apoptosis in cancer cells. For instance, similar compounds have shown efficacy against HeLa cells by triggering both extrinsic and intrinsic apoptotic pathways .

Enzyme Inhibition

The compound may act as an inhibitor for various enzymes, including:

• Carbonic Anhydrases : Known to regulate pH and fluid balance in tissues, inhibition could lead to therapeutic effects in conditions like glaucoma and epilepsy .
• Cholinesterases : Inhibitors of these enzymes are crucial in treating Alzheimer's disease due to their role in neurotransmitter breakdown .

The mechanism by which 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid exerts its biological effects likely involves:

• Binding to specific enzymes or receptors , altering their activity.
• Participation in biochemical pathways , potentially affecting cell signaling and metabolic processes.

Case Studies and Research Findings

Recent studies have employed high-throughput screening methods to evaluate the biological activity of compounds similar to 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid. For example, a crystallographic fragment screening study highlighted the compound's potential as a lead for developing new pharmacological agents .

Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Induction of apoptosis in HeLa cells
Enzyme Inhibition	Inhibition of carbonic anhydrases
Cholinesterase Inhibition	Potential treatment for Alzheimer's disease

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares a 2-oxoacetic acid backbone with several derivatives, but its pyrrole ring substitutions distinguish it. Below is a comparative analysis of key analogs:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Features
Target Compound	C9H10BrNO3	3-Bromo, 1,5-dimethylpyrrole	268.09*	Bromine enhances electrophilicity; methyl groups increase lipophilicity
2-{[4-(4,5-Dibromo-1H-pyrrole-2-carboxamido)phenyl]amino}-2-oxoacetic acid	C13H10Br2N2O4	4,5-Dibromopyrrole, phenylamino	430.04	Higher bromination but weaker antibacterial activity vs. reference compounds
2-((4-Bromophenyl)amino)-2-oxoacetic acid	C8H6BrNO3	4-Bromophenylamino	244.04	Lacks pyrrole ring; bromine on phenyl affects electronic properties
2-((3,5-Difluorophenyl)amino)-2-oxoacetic acid	C8H5F2NO3	3,5-Difluorophenylamino	201.13	Fluorine substituents enhance electronegativity and metabolic stability
2-(6-Methoxynaphthalen-2-yl)-2-oxoacetic acid	C13H10O4	Methoxynaphthalene	230.21	Extended aromatic system improves UV absorption; methoxy increases solubility

Notes:

• Bromine vs. Fluorine: Bromine in the target compound (vs.
• Pyrrole vs. Phenyl : The pyrrole ring in the target compound introduces aromatic N-heterocyclic character, influencing π-π stacking and hydrogen-bonding patterns compared to phenyl-based analogs .
• Methyl Groups: The 1,5-dimethyl substitution on the pyrrole ring may sterically hinder interactions but improve metabolic stability relative to non-methylated analogs.

Physicochemical Properties

• Acidity: The oxoacetic acid group (pKa ~2–3) ensures high solubility in polar solvents, comparable to analogs like 2-((3,5-difluorophenyl)amino)-2-oxoacetic acid .
• Thermal Stability: Methyl and bromine substituents likely improve thermal stability relative to non-halogenated derivatives (e.g., 2-(4-ethylphenyl)-2-oxoacetic acid ).
• Crystallinity : Hydrogen-bonding networks involving the oxoacetic acid group and pyrrole N–H (if present) may promote distinct crystal packing vs. naphthalene-based analogs .